Cas no 1806779-45-2 (5-Bromo-2-(difluoromethyl)pyridine-3-acetonitrile)

• Product Name: 5-Bromo-2-(difluoromethyl)pyridine-3-acetonitrile
• CAS No: 1806779-45-2
• MF: C₈H₅BrF₂N₂
• MW: 247.039507627487
• CID: 4846141
• Update Time: 2025-10-29

5-Bromo-2-(difluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(difluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C8H5BrF2N2/c9-6-3-5(1-2-12)7(8(10)11)13-4-6/h3-4,8H,1H2
• InChI Key： BEASOJBXRYDFCT-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)F)C(=C1)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7

Additional information on 5-Bromo-2-(difluoromethyl)pyridine-3-acetonitrile

Comprehensive Overview of 5-Bromo-2-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1806779-45-2)

5-Bromo-2-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1806779-45-2) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core with bromine and difluoromethyl substituents, makes it a versatile intermediate for synthesizing bioactive molecules. In recent years, this compound has garnered significant attention due to its potential applications in drug discovery and crop protection, aligning with the growing demand for innovative solutions in these fields.

The compound’s acetonitrile moiety enhances its reactivity, enabling efficient derivatization for targeted applications. Researchers are particularly interested in its role in developing kinase inhibitors and antimicrobial agents, topics frequently searched in scientific databases. With the rise of AI-driven drug design, 5-Bromo-2-(difluoromethyl)pyridine-3-acetonitrile has also been explored in computational chemistry models to predict its interactions with biological targets, a hot topic in cheminformatics.

From an industrial perspective, the compound’s stability and scalability make it a preferred choice for high-throughput synthesis. Its bromopyridine scaffold is a key building block in material science, particularly for designing organic electronic materials. This aligns with the surge in searches for sustainable materials and green chemistry alternatives, as industries strive to reduce environmental impact.

In agrochemical research, 5-Bromo-2-(difluoromethyl)pyridine-3-acetonitrile is investigated for its potential as a pesticide intermediate. The difluoromethyl group’s metabolic stability contributes to prolonged efficacy, addressing the global need for crop yield optimization. This resonates with trending searches on food security and precision agriculture, highlighting the compound’s relevance in modern farming solutions.

Analytical studies of CAS No. 1806779-45-2 emphasize its compatibility with advanced techniques like HPLC and LC-MS, ensuring precise quantification in complex matrices. Quality control protocols for this compound are stringent, reflecting its importance in GMP-compliant manufacturing. Such details are critical for laboratories searching for high-purity reagents or reference standards.

In summary, 5-Bromo-2-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1806779-45-2) is a multifaceted compound bridging pharmaceutical innovation, agrochemical development, and advanced materials. Its alignment with trending topics like AI-aided molecular design and sustainable agriculture underscores its strategic value in contemporary research and industrial applications.